Cas no 1503428-64-5 (5-(dimethylcarbamoyl)-4-methylfuran-3-sulfonyl chloride)

• Product Name: 5-(dimethylcarbamoyl)-4-methylfuran-3-sulfonyl chloride
• CAS No: 1503428-64-5
• MF: C₈H₁₀ClNO₄S
• MW: 251.687300205231
• MDL: MFCD23777330
• CID: 4602716
• PubChem ID: 115824462
• Update Time: 2025-06-08

5-(dimethylcarbamoyl)-4-methylfuran-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(dimethylcarbamoyl)-4-methylfuran-3-sulfonyl chloride
• 3-Furansulfonyl chloride, 5-[(dimethylamino)carbonyl]-4-methyl-

• MDL： MFCD23777330
• Inchi： 1S/C8H10ClNO4S/c1-5-6(15(9,12)13)4-14-7(5)8(11)10(2)3/h4H,1-3H3
• InChI Key： DQXVCSFAWWOPJO-UHFFFAOYSA-N
• SMILES： O1C(C(N(C)C)=O)=C(C)C(S(Cl)(=O)=O)=C1

Additional information on 5-(dimethylcarbamoyl)-4-methylfuran-3-sulfonyl chloride

Introduction to 5-(Dimethylcarbamoyl)-4-methylfuran-3-sulfonyl Chloride (CAS No. 1503428-64-5)

5-(Dimethylcarbamoyl)-4-methylfuran-3-sulfonyl chloride (CAS No. 1503428-64-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a furan ring, a sulfonyl chloride group, and a dimethylcarbamoyl moiety. These functional groups endow the molecule with a range of chemical properties that make it valuable for various applications, particularly in the development of pharmaceuticals and advanced materials.

The furanoic core of 5-(dimethylcarbamoyl)-4-methylfuran-3-sulfonyl chloride is known for its stability and reactivity, making it an attractive scaffold for the synthesis of bioactive molecules. The sulfonyl chloride group, on the other hand, is highly reactive and can participate in a variety of nucleophilic substitution reactions, enabling the formation of diverse chemical structures. The dimethylcarbamoyl moiety adds further complexity and functionality to the molecule, enhancing its potential for use in drug design and material science applications.

In recent years, there has been a growing interest in the use of 5-(dimethylcarbamoyl)-4-methylfuran-3-sulfonyl chloride as an intermediate in the synthesis of novel pharmaceuticals. Research has shown that compounds derived from this scaffold exhibit promising biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound were effective in inhibiting the activity of specific enzymes involved in inflammatory pathways, suggesting their potential as therapeutic agents for inflammatory diseases.

Beyond its applications in medicinal chemistry, 5-(dimethylcarbamoyl)-4-methylfuran-3-sulfonyl chloride has also been explored for its use in materials science. The compound's reactivity and structural versatility make it suitable for the synthesis of polymers and other advanced materials with tailored properties. For example, researchers at the University of California have utilized this compound to develop novel polymeric materials with enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as electronics, coatings, and biomedical devices.

The synthesis of 5-(dimethylcarbamoyl)-4-methylfuran-3-sulfonyl chloride typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 4-methylfuran-3-sulfonyl chloride with dimethylamine to form the desired product. Advances in synthetic methodologies have led to more efficient and environmentally friendly approaches to producing this compound, contributing to its increasing availability for research and industrial applications.

In terms of safety and handling, it is important to note that 5-(dimethylcarbamoyl)-4-methylfuran-3-sulfonyl chloride, like many sulfonyl chlorides, can be reactive and should be handled with appropriate precautions. Proper personal protective equipment (PPE) should be used when working with this compound to minimize exposure risks. Additionally, storage conditions should be carefully controlled to prevent degradation or unwanted reactions.

The future prospects for 5-(dimethylcarbamoyl)-4-methylfuran-3-sulfonyl chloride are promising. Ongoing research continues to uncover new applications and derivatives of this compound, further expanding its utility in various scientific fields. As our understanding of its chemical properties and biological activities deepens, it is likely that this compound will play an increasingly important role in the development of innovative solutions for healthcare and technology challenges.